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Compound of Interest

Ampicillin sodium and sulbactam
Compound Name:

sodium
CAS No.: 94935-63-4
Cat. No.: B1218523

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides detailed information on the stability of reconstituted
ampicillin-sulbactam at both refrigerated (4°C) and room temperatures. The following data and
protocols are critical for ensuring the potency and safety of this combination antibiotic agent in
a laboratory or clinical setting. Ampicillin is a beta-lactam antibiotic, and its stability can be
affected by temperature, pH, and the presence of other substances. Sulbactam is a beta-
lactamase inhibitor, and its stability is also a key factor in the efficacy of the combination drug.
Understanding the degradation kinetics is essential for establishing appropriate storage and
handling procedures.

Quantitative Stability Data

The stability of reconstituted ampicillin-sulbactam is dependent on the concentration, the
diluent used, and the storage temperature. The following tables summarize the stability data
from various sources.
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Table 1: Stability of Ampicillin-Sulbactam Reconstituted with Sterile Water for Injection or 0.9%
Sodium Chloride Injection

Concentration - .
Storage Temperature Stability Period

(Ampicillin/Sulbactam)

45 mg/mL (30 mg/15 mg) 25°C 8 hours
45 mg/mL (30 mg/15 mg) 4°C 48 hours
30 mg/mL (20 mg/10 mg) 4°C 72 hours

Table 2: Stability of Ampicillin-Sulbactam in Various Intravenous Fluids

Concentration

o . Storage . .
(Ampicillin/Sulbact  Diluent Stability Period
Temperature
am)
45 mg/mL (30 mg/15 Lactated Ringer's
o 25°C 8 hours
mg) Injection
45 mg/mL (30 mg/15 Lactated Ringer's
o 4°C 24 hours
mgq) Injection
30 mg/mL (20 mg/10 o
5% Dextrose Injection  25°C 2 hours
mg)
30 mg/mL (20 mg/10 o
5% Dextrose Injection  4°C 4 hours

mg)

Note: After the indicated time periods, any unused portions of the solutions should be
discarded[1][2].

Experimental Protocols

The following are generalized protocols for the reconstitution and stability testing of ampicillin-
sulbactam.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.accessdata.fda.gov/drugsatfda_docs/label/2014/050608s041s042lbl.pdf
https://globalrph.com/dilution/unasyn-ampicillin-sulbactam/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 1: Reconstitution of Ampicillin-Sulbactam for
Stability Testing

Objective: To prepare a stock solution of ampicillin-sulbactam for stability analysis.

Materials:

Ampicillin-sulbactam sterile powder for injection
Sterile Water for Injection, USP

0.9% Sodium Chloride Injection, USP

Sterile syringes and needles

Laminar flow hood or other suitable aseptic environment

Procedure:

Prior to reconstitution, store the ampicillin-sulbactam sterile powder at or below 30°C (86°F)

[3]4].

In a laminar flow hood, reconstitute the vial of ampicillin-sulbactam with the appropriate
volume of Sterile Water for Injection or 0.9% Sodium Chloride Injection to achieve the
desired stock concentration. For example, to prepare a solution containing 375 mg/mL (250
mg ampicillin and 125 mg sulbactam per mL), reconstitute a 1.5 g vial with 3.2 mL of
diluent[5][6].

Swirl the vial gently to dissolve the powder completely. Allow the solution to stand to permit
any foaming to dissipate[1][3].

Visually inspect the solution for complete solubilization and the absence of particulate
matter[1][3]. The solution should be pale yellow to yellow[6].

Immediately dilute the reconstituted stock solution with the appropriate intravenous fluid
(e.g., 0.9% Sodium Chloride, 5% Dextrose) to the final concentrations required for the
stability study (e.g., 3 mg/mL to 45 mg/mL)[2][5].
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Protocol 2: Stability Analysis of Reconstituted
Ampicillin-Sulbactam

Objective: To determine the concentration of ampicillin and sulbactam over time at 4°C and
room temperature.

Materials:

Reconstituted and diluted ampicillin-sulbactam solutions

Incubators or water baths set to 4°C and room temperature (e.g., 25°C)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

Analytical standards for ampicillin and sulbactam

Appropriate mobile phase and buffers for HPLC analysis

pH meter
Procedure:

» Aliquots of the prepared ampicillin-sulbactam solutions are stored in sterile containers at 4°C
and room temperature.

o At specified time points (e.g., 0, 2, 4, 8, 12, 24, 48, 72 hours), withdraw a sample from each
storage condition.

o Immediately analyze the samples for the concentration of ampicillin and sulbactam using a
validated, stability-indicating HPLC method. In a study by James C. et al., ampicillin was
stable for 32 hours at room temperature and 68 hours when refrigerated in an ampicillin-
sulbactam admixture[7].

» Monitor the pH of the solutions at each time point, as the degradation of beta-lactam
antibiotics can be pH-dependent.

 Visually inspect the solutions for any changes in color or for the formation of precipitates at
each time point. No color change or precipitation should be observed in stable solutions[7].
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e The stability of the solution is determined by the time it takes for the concentration of

ampicillin or sulbactam to decrease to 90% of its initial concentration.
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Caption: Workflow for assessing the stability of reconstituted ampicillin-sulbactam.

Degradation Pathway Considerations

The primary degradation pathway for ampicillin in agueous solutions involves the hydrolytic

cleavage of the B-lactam ring. This process is influenced by pH and temperature. The formation

of ampicillin polymers has also been observed in dilute solutions within a few hours of
dissolution[8]. While a detailed signaling pathway is not applicable, the following diagram
illustrates the logical relationship of factors influencing stability.
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Caption: Factors influencing the stability of reconstituted ampicillin-sulbactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols: Stability of
Reconstituted Ampicillin-Sulbactam]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218523/docs#application-notes-and-protocols-
stability-of-reconstituted-ampicillin-sulbactam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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